Cas no 425-75-2 (Ethyl trifluoromethanesulfonate)
Ethyl trifluoromethanesulfonate (CF₃SO₃Et) is a highly reactive alkylating agent widely used in organic synthesis. Its strong electrophilic character makes it valuable for introducing the ethyl group into nucleophilic substrates, including alcohols, amines, and enolates. The trifluoromethanesulfonate (triflate) group acts as an excellent leaving group, facilitating efficient alkylation under mild conditions. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals due to its high reactivity and selectivity. It is typically handled under inert conditions due to moisture sensitivity. Ethyl trifluoromethanesulfonate is favored for its ability to achieve clean reactions with minimal byproducts, enhancing yield and purity in complex synthetic pathways.
425-75-2 structure
Product Name:Ethyl trifluoromethanesulfonate
CAS No:425-75-2
MF:C3H5F3O3S
MW:178.130210638046
MDL:MFCD00000410
CID:37343
PubChem ID:24854812
Update Time:2025-06-08
Ethyl trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl trifluoromethanesulfonate
- Ethyl trifluoromethanesulphonate
- Ethyl triflate~Trifluoromethanesulphonic acid ethyl ester
- Ethyl trifluoromethanesulfonate
- Ethyl Triflate
- Trifluoromethanesulfonic Acid Ethyl Ester
- Methanesulfonicacid, trifluoro-, ethyl ester (6CI,8CI,9CI)
- Ethyl trifluoromethylsulfonate
- Ethyltrifluoromethanesulfonate
- Methanesulfonic acid, trifluoro-, ethyl ester
- UVECLJDRPFNRRQ-UHFFFAOYSA-N
- Methanesulfonic acid, 1,1,1-trifluoro-, ethyl ester
- ethyl (trifluoromethyl)sulfonate
- Ethyl trifluoromethanesulfonate, 98%
- Ethyl trifiate
- EtOTf
- SCHEMBL47322
- EINECS 207-037-3
- T1191
- CS-B0883
- trifluoro-methanesulfonic acid ethyl ester
- NS00031217
- GS-6816
- AKOS007930463
- C3H5F3O3S
- FT-0676276
- J-521290
- SB66605
- DTXSID3059979
- Ethyl trifluoromethanesulfonate, 99%
- MFCD00000410
- 425-75-2
- Ethyl trifluoromethanesulfonate, for GC derivatization, >=99.0%
- 207-037-3
- DTXCID0040123
-
- MDL： MFCD00000410
- Inchi： 1S/C3H5F3O3S/c1-2-9-10(7,8)3(4,5)6/h2H2,1H3
- InChI Key： UVECLJDRPFNRRQ-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OCC
- BRN： 1770746
Computed Properties
- Exact Mass: 177.99100
- Monoisotopic Mass: 177.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 51.8
Experimental Properties
- Color/Form: Not available
- Density: 1.374 g/mL at 25 °C(lit.)
- Boiling Point: 115 °C(lit.)
- Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
- Refractive Index: n20/D 1.336(lit.)
n20/D 1.337 - Water Partition Coefficient: Hydrolyzes in water.
- PSA: 51.75000
- LogP: 1.95330
- Solubility: Not available
- Sensitiveness: Hygroscopic
Ethyl trifluoromethanesulfonate Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226,H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 2920 8/PG 2
- WGK Germany：2
- Hazard Category Code： 10-34
- Safety Instruction： S16-S26-S36/37/39-S45
- FLUKA BRAND F CODES：3
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- TSCA：Yes
- Safety Term：8
- Packing Group：II
- Risk Phrases：R10; R34
Ethyl trifluoromethanesulfonate Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Ethyl trifluoromethanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 062635-5g |
Ethyl trifluoromethane sulfonate |
425-75-2 | 95% | 5g |
￡25.00 | 2022-03-01 | |
| Fluorochem | 062635-25g |
Ethyl trifluoromethane sulfonate |
425-75-2 | 95% | 25g |
￡79.00 | 2022-03-01 | |
| Fluorochem | 062635-100g |
Ethyl trifluoromethane sulfonate |
425-75-2 | 95% | 100g |
￡180.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E120069-100g |
Ethyl trifluoromethanesulfonate |
425-75-2 | 98% | 100g |
¥1519.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E120069-1g |
Ethyl trifluoromethanesulfonate |
425-75-2 | 98% | 1g |
￥77.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E120069-25g |
Ethyl trifluoromethanesulfonate |
425-75-2 | 98% | 25g |
¥392.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E120069-5g |
Ethyl trifluoromethanesulfonate |
425-75-2 | 98% | 5g |
¥116.90 | 2023-09-03 | |
| BAI LING WEI Technology Co., Ltd. | T1191-25G |
Ethyl Trifluoromethanesulfonate |
425-75-2 | 98.0%(GC) | 25G |
￥ 2190 | 2022-04-26 | |
| Apollo Scientific | PC3284-5g |
Ethyl trifluoromethanesulphonate |
425-75-2 | 98% | 5g |
£36.00 | 2025-02-21 | |
| Apollo Scientific | PC3284-25g |
Ethyl trifluoromethanesulphonate |
425-75-2 | 98% | 25g |
£136.00 | 2025-02-21 |
Ethyl trifluoromethanesulfonate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:425-75-2)Ethyl trifluoromethanesulfonate
Order Number:sfd9848
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:425-75-2)Ethyltrifluoromethanesulfonate
Order Number:LE15329;LE26823761
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally
Email:18501500038@163.com
Ethyl trifluoromethanesulfonate Related Literature
-
Suvratha Krishnamurthy,Yoshiaki Yoshida,Takeshi Endo Polym. Chem. 2022 13 267
-
2. 806. Perfluoroalkyl derivatives of sulphur. Part VII. Alkyl trifluoromethanesulphonates as alkylating agents, trifluoromethanesulphonic anhydride as a promoter for esterification, and some reactions of trifluoromethanesulphonic acidT. Gramstad,R. N. Haszeldine J. Chem. Soc. 1957 4069
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3. Alkyltrifluoromethanesulphonates as alkylating reagents for aromatic compoundsBrian L. Booth,Robert N. Haszeldine,Khosrow Laali J. Chem. Soc. Perkin Trans. 1 1980 2887
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4. Trifluoromethanesulphonic acid as a catalyst for the ethylation of benzeneBrian L. Booth,Mohammed Al-Kinany,Khosrow Laali J. Chem. Soc. Perkin Trans. 1 1987 2049
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5. A fluorescent probe for alkylating agents and its quantification of triflate as a genotoxic impurityDan Zhang,Sifan Wang,Fangxi Yang,Qingrong Qi,Yanfang Li,Wencai Huang Chem. Commun. 2023 59 2130
425-75-2 (Ethyl trifluoromethanesulfonate) Related Products
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:425-75-2)Ethyl trifluoromethanesulfonate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:425-75-2)Ethyltrifluoromethanesulfonate
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry